Cas no 1807102-74-4 (1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene)

• Product Name: 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene
• CAS No: 1807102-74-4
• MF: C₉H₃F₈IO
• MW: 406.011223077774
• CID: 4964918
• Update Time: 2025-05-25

1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene

• Inchi： 1S/C9H3F8IO/c10-7(11)19-4-2-1-3(8(12,13)14)5(6(4)18)9(15,16)17/h1-2,7H
• InChI Key： FSKPRVCFHXSMCZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)OC(F)F

Computed Properties

• Exact Mass: 405.91009 g/mol
• Monoisotopic Mass: 405.91009 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 406.01

Additional information on 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene

1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene: A Comprehensive Overview

The compound 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene (CAS No. 1807102-74-4) is a highly specialized aromatic compound with a complex structure. This molecule is characterized by the presence of multiple functional groups, including two trifluoromethyl groups at the 1 and 2 positions, a difluoromethoxy group at the 4 position, and an iodine atom at the 3 position. The combination of these substituents imparts unique chemical properties to the compound, making it a subject of interest in various research domains.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene in materials science and pharmaceutical research. The trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the aromatic ring. Similarly, the difluoromethoxy group introduces additional fluorine atoms, further enhancing the molecule's stability and reactivity. The iodine atom at the 3 position adds another layer of complexity, as it can participate in various substitution reactions under specific conditions.

One of the most notable applications of this compound is in the field of organic synthesis. Researchers have utilized 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene as a key intermediate in the construction of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, particularly under catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient synthesis pathways for this compound, reducing production costs and improving yield.

In addition to its synthetic applications, this compound has shown potential in materials science. The presence of multiple fluorine atoms makes it an attractive candidate for developing high-performance polymers and coatings. Fluorinated materials are known for their exceptional thermal stability and resistance to environmental factors, making them ideal for use in aerospace and electronics industries.

From a pharmacological perspective, 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene has been explored as a precursor for drug development. Its unique structure allows for fine-tuning of pharmacokinetic properties, such as absorption and metabolism. Recent studies have demonstrated its role in modulating enzyme activity, suggesting potential applications in treating metabolic disorders.

The synthesis of this compound involves a multi-step process that typically begins with the bromination or iodination of an aromatic ring followed by substitution reactions to introduce the trifluoromethyl and difluoromethoxy groups. Modern synthetic methodologies have focused on improving selectivity and minimizing by-products through the use of transition metal catalysts and microwave-assisted reactions.

In terms of physical properties, 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene exhibits high melting and boiling points due to its strong intermolecular forces. Its solubility in organic solvents is moderate, which facilitates its handling during chemical reactions. Spectroscopic analyses (NMR and IR) have been instrumental in confirming its structure and purity.

Environmental considerations are also a critical aspect when working with this compound. While it is not classified as hazardous under normal conditions, proper handling procedures are recommended to ensure safety in laboratory settings. Researchers are encouraged to follow standard protocols for working with organic compounds to minimize exposure risks.

In conclusion, 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-3-iodobenzene (CAS No. 1807102-74-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure enables diverse applications in organic synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in advancing technological and medical innovations.